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Compound of Interest

Compound Name: 2,5-Dinitrobenzoic acid

Cat. No.: B146384

Abstract

2,5-Dinitrobenzoic acid (2,5-DNBA) is a significant chemical compound utilized across
various scientific disciplines. This technical guide provides a comprehensive review of its
chemical and physical properties, detailed experimental protocols for its synthesis, and an
exploration of its applications in research and development. Key areas of focus include its role
as a chemical intermediate, its reactivity, and its potential as a scaffold in drug discovery. This
document synthesizes quantitative data into structured tables and employs diagrams to
illustrate complex workflows and reaction pathways, serving as a vital resource for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

2,5-Dinitrobenzoic acid is a solid, light yellow crystalline powder.[1] Its fundamental properties
are crucial for its application in various experimental settings.

Table 1: Chemical Identifiers for 2,5-Dinitrobenzoic Acid
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Identifier Value

IUPAC Name 2,5-dinitrobenzoic acid[2]
CAS Number 610-28-6[2][3][4]

Molecular Formula C7HaN206[1][2][3]

Molecular Weight 212.12 g/mol [1][2][4]

C1=CC(=C(C=C1--INVALID-LINK--
[0-])C(=0)0)--INVALID-LINK--[O-][2]

Canonical SMILES

InChl Key YKMDNKRCCODWMG-UHFFFAOYSA-N[2][4]

EC Number 210-216-9[2][4]

| MDL Number | MFCD00024256[1][4] |

Table 2: Physicochemical Properties of 2,5-Dinitrobenzoic Acid

Property Value

Melting Point 177-182 °C[1][4][5]

Boiling Point 419.6 £ 35.0 °C (Predicted)[1]
Density 1.688 + 0.06 g/cm3 (Predicted)[1]
Appearance Light yellow crystalline powder[1]
Purity >95.0% (HPLC)[1][4]

| Storage | 2-8 °C[1] |

Spectroscopic data, including *H NMR, 3C NMR, UV-VIS, and IR spectra, are available for 2,5-
Dinitrobenzoic acid, confirming its structure.[2][6]

Synthesis and Experimental Protocols

The synthesis of 2,5-Dinitrobenzoic acid has been well-documented, with the most detailed
procedure involving a two-step process starting from 5-nitro-2-aminotoluene.[5] Alternative
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methods include the nitration of o-nitrobenzoic acid and the oxidation of 2,5-dinitrotoluene.[5]

Step A: Synthesis of Intermediate

Caro's Acid K2Cr207 Step B: Oxidation to Final Product
(H2S04 + K2S208) H2S0a4
5-Nitro-2-aminotoluene 40°C » 2-Nitroso-5-nitrotoluene 50-65°C »| 2,5-Dinitrobenzoic Acid

2,5-Dinitrobenzoic Acid

Strong Alkali (NaOH) Strong Alkali (NaOH)
eat Heat

2-Hydroxy-5-nitrobenzoic Acid 5-Hydroxy-2-nitrobenzoic Acid
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2,5-DNBA Scaffold

Chemical Modification
(e.g., Amidation, Esterification)

Library of Derivatives

Biological Screening
(e.g., Antimicrobial Assays)

Hit Identification

Lead Compound Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Review of 2,5-Dinitrobenzoic Acid:
Properties, Synthesis, and Research Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b146384#literature-review-on-2-5-
dinitrobenzoic-acid-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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